Cas no 1261952-04-8 (3-Bromo-5-(3-hydroxyphenyl)phenol)

3-Bromo-5-(3-hydroxyphenyl)phenol is a brominated phenolic compound featuring a hydroxyl-substituted biphenyl structure. Its key advantages include its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of both bromine and hydroxyl groups enhances its reactivity, enabling selective functionalization in cross-coupling reactions and other transformations. The compound's well-defined structure and stability under standard conditions make it suitable for precise synthetic applications. Additionally, its dual phenolic functionality allows for further derivatization, expanding its use in designing complex molecular architectures. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.
3-Bromo-5-(3-hydroxyphenyl)phenol structure
1261952-04-8 structure
Product Name:3-Bromo-5-(3-hydroxyphenyl)phenol
CAS No:1261952-04-8
MF:C12H9BrO2
MW:265.102662801743
MDL:MFCD18316028
CID:2765640
PubChem ID:53221751
Update Time:2025-06-07

3-Bromo-5-(3-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • MFCD18316028
    • 5-Bromo[1,1'-biphenyl]-3,3'-diol
    • DTXSID10686354
    • 3-BROMO-5-(3-HYDROXYPHENYL)PHENOL
    • 3-Bromo-5-(3-hydroxyphenyl)phenol, 95%
    • 1261952-04-8
    • 3-Bromo-5-(3-hydroxyphenyl)phenol
    • MDL: MFCD18316028
    • Inchi: 1S/C12H9BrO2/c13-10-4-9(6-12(15)7-10)8-2-1-3-11(14)5-8/h1-7,14-15H
    • InChI Key: SBSDSTGPWJMTLQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)C1C=CC=C(C=1)O)O

Computed Properties

  • Exact Mass: 263.97859Da
  • Monoisotopic Mass: 263.97859Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.5Ų

3-Bromo-5-(3-hydroxyphenyl)phenol Pricemore >>

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